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Compound of Interest

Compound Name: 2-Ethylpyrrolidine

Cat. No.: B092002 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Ethylpyrrolidine is a saturated heterocyclic organic compound with the chemical formula

C₆H₁₃N. As a derivative of pyrrolidine, a five-membered nitrogen-containing ring, it is a

secondary amine. This guide provides a comprehensive overview of the core chemical and

physical properties of 2-Ethylpyrrolidine, intended to serve as a valuable resource for

professionals in research and drug development. The information presented is supported by

available experimental data and established chemical principles.

Physicochemical Properties
The fundamental physical and chemical properties of 2-Ethylpyrrolidine are summarized in

the tables below. These quantitative data provide a baseline for its handling, application in

synthesis, and prediction of its behavior in various chemical environments.

Table 1: General and Physical Properties of 2-Ethylpyrrolidine
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Property Value Source(s)

IUPAC Name 2-ethylpyrrolidine [1]

CAS Number 1003-28-7 [1]

Molecular Formula C₆H₁₃N [1]

Molecular Weight 99.17 g/mol [1]

Boiling Point 122.1 °C at 760 mmHg [2]

Density 0.81 g/mL [2]

Refractive Index (n_D²⁰) 1.422 [2]

Flash Point 15.5 °C [2]

pKa 10.43 [3]

Table 2: Calculated Properties of 2-Ethylpyrrolidine

Property Value Source(s)

LogP (Octanol/Water Partition

Coefficient)
1.47720 [2]

Vapor Pressure 14.1 mmHg at 25 °C [2]

Chemical Reactivity and Common Reactions
As a secondary amine, 2-Ethylpyrrolidine exhibits characteristic nucleophilic properties. The

lone pair of electrons on the nitrogen atom makes it reactive towards a variety of electrophiles.

N-Alkylation
2-Ethylpyrrolidine can be readily N-alkylated by reacting it with alkyl halides, such as methyl

iodide. This reaction proceeds via a nucleophilic substitution mechanism, where the nitrogen

atom attacks the electrophilic carbon of the alkyl halide, leading to the formation of a

quaternary ammonium salt.
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General Reaction Scheme: R₂NH + R'-X → R₂R'N⁺HX⁻

N-Acylation
The nitrogen atom in 2-Ethylpyrrolidine can also be acylated using acylating agents like

acetyl chloride or acetic anhydride. This reaction results in the formation of an N-acylpyrrolidine

derivative (an amide). The reaction is typically carried out in the presence of a base to

neutralize the hydrogen halide byproduct.

General Reaction Scheme: R₂NH + R'-COCl → R₂N-COR' + HCl

Synthesis of 2-Ethylpyrrolidine
While various methods for the synthesis of substituted pyrrolidines exist, a common approach

involves the reduction of a suitable precursor. One potential synthetic route is the catalytic

hydrogenation of 2-ethylpyrrole. This reaction involves the reduction of the aromatic pyrrole ring

to the saturated pyrrolidine ring using a metal catalyst, such as rhodium on carbon (Rh/C),

under a hydrogen atmosphere.

Workflow for the Synthesis of 2-Ethylpyrrolidine:

2-Ethylpyrrole

Catalytic HydrogenationH₂, Rh/C Catalyst

Solvent (e.g., Isopropyl Alcohol)

Work-up (Filtration, Solvent Removal) 2-Ethylpyrrolidine

Click to download full resolution via product page

Caption: General workflow for the synthesis of 2-Ethylpyrrolidine via catalytic hydrogenation.

Spectroscopic Data
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Spectroscopic data is crucial for the identification and characterization of 2-Ethylpyrrolidine.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR: The proton NMR spectrum is expected to show characteristic signals for the ethyl

group (a triplet and a quartet) and complex multiplets for the protons on the pyrrolidine

ring.

¹³C NMR: The carbon-13 NMR spectrum will display distinct signals for the two carbons of

the ethyl group and the four carbons of the pyrrolidine ring.

Infrared (IR) Spectroscopy: The IR spectrum of 2-Ethylpyrrolidine is expected to exhibit a

characteristic N-H stretching vibration for a secondary amine in the region of 3300-3500

cm⁻¹. C-H stretching vibrations from the alkyl groups will be observed around 2850-3000

cm⁻¹.

Mass Spectrometry (MS): The mass spectrum will show a molecular ion peak (M⁺)

corresponding to the molecular weight of the compound (m/z = 99). The fragmentation

pattern will likely involve the loss of the ethyl group (M-29) and other characteristic fragments

of the pyrrolidine ring.

Experimental Protocols
Determination of Boiling Point (Thiele Tube Method)
Objective: To determine the boiling point of a liquid organic compound.

Apparatus:

Thiele tube

Thermometer (with appropriate range)

Small test tube (fusion tube)

Capillary tube (sealed at one end)

Heating mantle or Bunsen burner
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Stand and clamp

Liquid paraffin or silicone oil

Procedure:

Fill the Thiele tube with liquid paraffin to a level just above the side arm.

Add a small amount of the 2-Ethylpyrrolidine sample into the small test tube.

Place the capillary tube, with its sealed end up, into the test tube containing the sample.

Attach the test tube to the thermometer using a rubber band or wire, ensuring the sample is

level with the thermometer bulb.

Immerse the thermometer and the attached test tube into the Thiele tube, making sure the

heat-transfer liquid is above the level of the sample.

Gently heat the side arm of the Thiele tube.

Observe the capillary tube. As the temperature rises, a stream of bubbles will emerge from

the open end of the capillary tube.

When a continuous and rapid stream of bubbles is observed, stop heating.

The liquid will begin to cool. The boiling point is the temperature at which the liquid just

begins to enter the capillary tube. Record this temperature.

Workflow for Boiling Point Determination:
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Assemble Apparatus (Thiele Tube, Thermometer, Sample)

Gently Heat the Side Arm

Observe Continuous Stream of Bubbles

Stop Heating and Allow to Cool

Record Temperature When Liquid Enters Capillary

Click to download full resolution via product page

Caption: Experimental workflow for determining the boiling point using a Thiele tube.

Determination of pKa by Potentiometric Titration
Objective: To determine the acid dissociation constant (pKa) of an amine.

Apparatus and Reagents:

pH meter with a combination electrode

Burette

Magnetic stirrer and stir bar

Beaker

Standardized solution of a strong acid (e.g., 0.1 M HCl)
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Deionized water

2-Ethylpyrrolidine sample

Procedure:

Calibrate the pH meter using standard buffer solutions.

Accurately weigh a known amount of 2-Ethylpyrrolidine and dissolve it in a known volume

of deionized water in a beaker.

Place the beaker on the magnetic stirrer and immerse the pH electrode and the tip of the

burette into the solution.

Record the initial pH of the amine solution.

Begin adding the standardized HCl solution in small, known increments from the burette.

After each addition, allow the pH to stabilize and record the pH and the total volume of acid

added.

Continue the titration until the pH changes significantly, indicating the equivalence point has

been passed.

Plot a titration curve of pH versus the volume of HCl added.

Determine the volume of HCl at the equivalence point (the point of steepest inflection).

The pKa is the pH at the half-equivalence point (the volume of HCl added is half of the

equivalence point volume).

Logical Flow for pKa Determination:
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Prepare Amine Solution and Calibrate pH Meter

Titrate with Standard Acid, Recording pH and Volume

Plot Titration Curve (pH vs. Volume)

Determine Equivalence Point

Find Half-Equivalence Point

pKa = pH at Half-Equivalence Point

Click to download full resolution via product page

Caption: Logical flow for the determination of pKa via potentiometric titration.

Safety and Handling
2-Ethylpyrrolidine is a flammable liquid with a low flash point. It should be handled in a well-

ventilated area, away from ignition sources. Appropriate personal protective equipment (PPE),

including safety goggles, gloves, and a lab coat, should be worn. For detailed safety

information, refer to the Safety Data Sheet (SDS) provided by the supplier.

Conclusion
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This technical guide has provided a detailed overview of the core chemical properties of 2-
Ethylpyrrolidine. The tabulated data, descriptions of reactivity, and experimental protocols

offer a solid foundation for its use in research and development. As with any chemical, a

thorough understanding of its properties is essential for its safe and effective application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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Phone: (601) 213-4426

Email: info@benchchem.com
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